Cas no 79811-34-0 (Benzenethiol, 2-amino-4-bromo-, hydrochloride)

• Product name: Benzenethiol, 2-amino-4-bromo-, hydrochloride
• CAS No: 79811-34-0
• MF: C₆H₆NSBr^.HCl
• MW: 240.54848
• CID: 531929
• PubChem ID: 20255276

Benzenethiol, 2-amino-4-bromo-, hydrochloride Chemical and Physical Properties

Names and Identifiers

• Benzenethiol, 2-amino-4-bromo-, hydrochloride
• 2-amino-4-bromobenzenethiol,hydrochloride
• DTXSID50604198
• 2-Amino-4-bromobenzene-1-thiol--hydrogen chloride (1/1)
• EN300-7654624
• 2-amino-4-bromobenzenethiol;hydrochloride
• 79811-34-0
• 2-amino-4-bromobenzene-1-thiol hydrochloride
• OLMDDJRNCJFNOD-UHFFFAOYSA-N
• 4-bromo-2-aminothiophenol hydrochloride
• SCHEMBL10986542

• Inchi： InChI=1S/C6H6BrNS.ClH/c7-4-1-2-6(9)5(8)3-4;/h1-3,9H,8H2;1H
• InChI Key： OLMDDJRNCJFNOD-UHFFFAOYSA-N
• SMILES： C1=CC(=C(C=C1Br)N)S.Cl

Computed Properties

• Exact Mass: 238.91711g/mol
• Monoisotopic Mass: 238.91711g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 99.1
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27Ų